p-Methylcinnamaldehyde

Specification

• CAS No.: 1504-75-2
• Molecular Formula: C10H10O
• Molecular Weight: 146.19 g/mol
• IUPAC Name: (E)-3-(4-methylphenyl)prop-2-enal
• Standard InChI: InChI=1S/C10H10O/c1-9-4-6-10(7-5-9)3-2-8-11/h2-8H,1H3/b3-2+
• Standard InChI Key: DKOUYOVAEBQFHU-NSCUHMNNSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)/C=C/C=O
• SMILES: CC1=CC=C(C=C1)C=CC=O
• Canonical SMILES: CC1=CC=C(C=C1)C=CC=O
• Melting Point: Mp 41.5 °; 41.5°C

Introduction

p-Methylcinnamaldehyde, also known as 3-(4-methylphenyl)-2-propenal, is a member of the cinnamaldehyde family, which includes organic aromatic compounds containing a benzene ring and an aldehyde group. This compound is characterized by its cinnamon and spicy taste and is primarily used as a flavoring agent in food products.

Biological Activities

p-Methylcinnamaldehyde exhibits a range of biological activities, including antimicrobial, anticancer, anti-inflammatory, and anthelmintic properties.

Antimicrobial Activity

Research has shown that p-Methylcinnamaldehyde effectively inhibits the growth of various bacterial strains, such as Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) ranging from 50 to 200 μg/mL. It also demonstrates antifungal activity against Candida albicans, significantly inhibiting biofilm formation at concentrations of 50 μg/mL.

Microorganism	MIC (μg/mL)
Staphylococcus aureus	50-200
Escherichia coli	50-200
Candida albicans (biofilm inhibition)	50

Anticancer Activity

p-Methylcinnamaldehyde has been shown to inhibit the proliferation of cancer cells by inducing apoptosis and causing cell cycle arrest. In cervical cancer cells, it demonstrated a significant dose-dependent effect on cell viability, with IC50 values around 110 μM.

Cancer Cell Line	IC50 (μM)
Cervical Cancer Cells (C-33A)	110

Anthelmintic Activity

p-Methylcinnamaldehyde has been found to inhibit Caenorhabditis elegans at concentrations as low as 20 μg/mL, disrupting the cuticular integrity of nematodes and leading to paralysis and death.

Nematode	Effective Concentration (μg/mL)
Caenorhabditis elegans	20

Biochemical Pathways and Mechanism of Action

p-Methylcinnamaldehyde participates in various biochemical pathways, including the synthesis of functionalized derivatives. Its mechanism of action involves binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. The compound binds to the amine group of proteins, preventing hydrolysis and affecting cellular processes.

Use in Food and Flavoring

p-Methylcinnamaldehyde is used as a flavoring agent due to its distinctive cinnamon and spicy taste. It is classified under FEMA (Flavor and Extract Manufacturers Association) guidelines for use in food products.